N-[2-(4-methoxyphenyl)ethyl]cyclohexanecarboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]cyclohexanecarboxamide
• InChI: InChI=1S/C16H23NO2/c1-19-15-9-7-13(8-10-15)11-12-17-16(18)14-5-3-2-4-6-14/h7-10,14H,2-6,11-12H2,1H3,(H,17,18)
• InChI Key: ZOYAXYQKJQXEFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2CCCCC2
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

N-[2-(4-methoxyphenyl)ethyl]cyclohexanecarboxamide, also known as methoxetamine (MXE), is a dissociative anesthetic drug that has been gaining attention in the scientific community due to its potential therapeutic applications. MXE is structurally similar to ketamine, a well-known anesthetic drug, but has a longer duration of action and higher potency.

Mechanism of Action

MXE works by blocking N-methyl-D-aspartate (NMDA) receptors in the brain, which are involved in the transmission of pain signals. This results in a dissociative effect, where the user feels detached from their surroundings and experiences altered perceptions.
Biochemical and Physiological Effects:
MXE has been shown to increase heart rate and blood pressure, as well as cause respiratory depression and ataxia. It can also cause hallucinations, delusions, and psychosis in high doses.

Advantages and Limitations for Lab Experiments

MXE has advantages for lab experiments due to its high potency and longer duration of action compared to ketamine. However, its potential for causing hallucinations and other psychological effects may limit its use in certain studies.

Future Directions

1. Further research is needed to determine the safety and efficacy of MXE as a therapeutic agent for depression, anxiety, and PTSD.
2. Studies should be conducted to investigate the potential use of MXE in pain management and as an alternative to traditional anesthetics.
3. More research is needed to understand the mechanism of action of MXE and its effects on the brain and body.
4. Studies should be conducted to investigate the potential for MXE to cause addiction or dependence.
5. Further research is needed to determine the long-term effects of MXE use on cognitive function and mental health.

Synthesis Methods

MXE can be synthesized through a variety of methods, including the reaction of 3-methoxyphenylacetone with cyclohexanone in the presence of sodium hydroxide and ammonium chloride. The resulting product is then reacted with ethylamine to produce MXE.

Scientific Research Applications

MXE has been studied for its potential therapeutic applications in treating depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been studied for its potential use in pain management and as an alternative to traditional anesthetics.